Cas no 139022-72-3 (2(3H)-Furanone, 3-acetyl-4-[(butylthio)methyl]dihydro-)

• Product Name: 2(3H)-Furanone, 3-acetyl-4-[(butylthio)methyl]dihydro-
• CAS No: 139022-72-3
• MF: C₁₁H₁₈O₃S
• MW: 230.323822498322
• CID: 1268508
• Update Time: 2024-08-04

2(3H)-Furanone, 3-acetyl-4-[(butylthio)methyl]dihydro- Chemical and Physical Properties

Names and Identifiers

• 2(3H)-Furanone, 3-acetyl-4-[(butylthio)methyl]dihydro-

• Inchi： 1S/C11H18O3S/c1-3-4-5-15-7-9-6-14-11(13)10(9)8(2)12/h9-10H,3-7H2,1-2H3
• InChI Key： KKSJQBJGZXOIMG-UHFFFAOYSA-N
• SMILES： C(C1C(OCC1CSCCCC)=O)(=O)C

Computed Properties

• Exact Mass: 230.09774

Experimental Properties

• Density: 1.104±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(predicted)
• Boiling Point: 391.5±27.0 °C(predicted)
• PSA: 43.37
• pka: 11.40±0.40(predicted)